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Compound of Interest

Compound Name:
2-Chloro-1-(3,4-difluoro-5-

nitrophenyl)ethanone

CAS No.: 1804517-08-5

Cat. No.: B1413114

Get Quote

Executive Summary
The molecular formula C8H4ClF2NO3 represents a specific class of poly-functionalized

aromatic building blocks, most notably exemplified by 3',5'-Difluoro-2'-nitrophenacyl chloride

and its isomers (e.g., substituted nitroacetophenones). These scaffolds are critical

intermediates in the synthesis of fluoroquinolone antibiotics, agrochemicals, and novel

heterocyclic pharmacophores.

This guide provides a rigorous analysis of the physicochemical properties, structural isomerism,

and synthetic methodologies associated with this formula. It establishes a self-validating

analytical framework for confirming the identity of these derivatives during drug development

workflows.

Molecular Properties & Stoichiometry[1]
Fundamental Constants
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Precise molecular weight determination is the cornerstone of small molecule characterization.

For C8H4ClF2NO3, the presence of multiple monoisotopic (F) and polyisotopic (Cl) elements

creates a distinct mass spectral signature.

Property Value Unit Derivation Note

Molecular Formula -
Stoichiometric

composition

Average Molecular

Weight
235.57 g/mol

Based on standard

atomic weights

Monoisotopic Mass 234.9848 Da Calculated using

Exact Mass (

)
236.9818 Da M+2 peak contribution

Heavy Atom Count 15 - Non-hydrogen atoms

Degree of

Unsaturation
6 -

Ring (4) + Carbonyl

(1) + Nitro (1)

Isotopic Abundance & Mass Spectral Validation
The chlorine atom introduces a characteristic 3:1 intensity ratio between the molecular ion (

) and the isotope peak (

).

M (234.98): 100% Relative Abundance (

)

M+2 (236.98): ~32% Relative Abundance (

)

Analytical Checkpoint: If your Mass Spec data does not show this specific 3:1 doublet split

separated by 2.0 Da, the compound is not a monochlorinated derivative.
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Structural Isomerism: The "Warhead" vs. The
"Precursor"
The formula

primarily resolves into two chemically distinct scaffold types relevant to drug discovery.

Scaffold A: The Alkylating Agent (Phenacyl Chloride)
Systematic Name: 2-chloro-1-(3,5-difluoro-2-nitrophenyl)ethanone Role: Highly reactive

electrophile ("Warhead"). Utility: The

-chloro ketone moiety is a prime target for nucleophilic attack, allowing for the rapid
construction of fused heterocycles like imidazopyridines or thiazoles.

Scaffold B: The Functionalized Core
(Nitroacetophenone)
Systematic Name: 1-(3-chloro-2,4-difluoro-5-nitrophenyl)ethanone Role: Stable precursor.

Utility: Often used as a substrate for further functionalization (e.g., reduction of the nitro group

to an aniline for amide coupling).

Formula: C8H4ClF2NO3
(MW: 235.57)

Isomer Class A:
Phenacyl Chlorides

Isomer Class B:
Nitroacetophenones

2-chloro-1-(difluoro-nitrophenyl)ethanone
(Alpha-halo ketone)

Chloro-difluoro-nitro-acetophenone
(Ring-substituted ketone)

Application:
Heterocycle Synthesis
(Thiazoles, Imidazoles)

Nucleophilic Sub

Application:
Fluoroquinolone

Intermediates

Reduction/Cyclization
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Click to download full resolution via product page

Figure 1: Structural divergence of the C8H4ClF2NO3 formula into two primary chemical utility

classes.

Synthetic Methodology
This protocol focuses on the synthesis of the Phenacyl Chloride derivative (Scaffold A), as it

represents the more complex synthetic challenge due to the handling of the reactive

-halo ketone.

Retrosynthetic Analysis
The target molecule is assembled via the nitration of a difluorobenzene precursor, followed by

Friedel-Crafts acylation and subsequent

-chlorination.

Step-by-Step Protocol (Self-Validating)
Precursor: 2,4-Difluoroacetophenone (Commercial) or synthesized via acetylation of 1,3-

difluorobenzene.

Step 1: Regioselective Nitration
Reagents:

(fuming),

.

Procedure: Cool the acetophenone solution to -10°C. Add nitrating mixture dropwise. The

directing effects of the fluorine (ortho/para) and the acetyl group (meta) must be balanced.

Validation: Monitor by TLC. Product should be less polar than the starting material.

Safety: Exothermic reaction; maintain strict temperature control to prevent polynitration.

Step 2: Alpha-Chlorination
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Reagents: Sulfuryl chloride (

) or

gas in acetic acid.

Procedure: Dissolve the nitro-acetophenone intermediate in glacial acetic acid. Add

dropwise at room temperature.

Mechanism: Enolization of the ketone followed by electrophilic halogenation.

End-Point: Disappearance of the methyl singlet (~2.6 ppm) and appearance of the

methylene singlet (~4.5-4.8 ppm) in

-NMR.

Start:
Difluoroacetophenone

Nitration
(HNO3/H2SO4, -10°C)

Intermediate:
Nitro-difluoro-acetophenone

Chlorination
(SO2Cl2, AcOH)

Product:
C8H4ClF2NO3

(Phenacyl Chloride)

Click to download full resolution via product page

Figure 2: Synthetic route for converting difluoroacetophenone to the target C8H4ClF2NO3

scaffold.

Analytical Validation Framework
To ensure the integrity of the synthesized compound, a multi-modal analytical approach is

required.

Nuclear Magnetic Resonance (NMR)
-NMR (DMSO-

):

Aromatic Region (7.0 - 8.5 ppm): Look for two distinct signals (often triplets or multiplets

due to F-H coupling).
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Aliphatic Region (4.5 - 5.0 ppm): A sharp singlet corresponding to the

group (2 protons). Note: If this is a methyl singlet (~2.5 ppm), you have the wrong isomer
(Nitroacetophenone).

-NMR:

Critical for confirming the position of the fluorine atoms relative to the nitro group. Expect

two distinct signals if the symmetry is broken.

Infrared Spectroscopy (IR)
Carbonyl (

): Strong band at 1690–1710

(shifted due to

-halogen).

Nitro (

): Asymmetric stretch ~1530

, Symmetric stretch ~1350

.

Quality Control Decision Tree

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Sample

MS: M+ at 235?
Cl Pattern 3:1?

1H-NMR:
CH2 Singlet?

Yes

REJECT:
Wrong Formula

No

19F-NMR:
Correct Splitting?

Yes (4.8 ppm)

REJECT:
Wrong Isomer

No (2.5 ppm)

VALIDATED
C8H4ClF2NO3

Yes No

Click to download full resolution via product page

Figure 3: Analytical decision matrix for validating the identity of C8H4ClF2NO3 derivatives.
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To cite this document: BenchChem. [Structural Characterization and Synthetic Utility of
C8H4ClF2NO3 Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1413114/docs#structural-characterization-and-
synthetic-utility-of-c8h4clf2no3-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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